Cas no 432047-36-4 (1-thiazol-2-ylethanamine)

• Product Name: 1-thiazol-2-ylethanamine
• CAS No: 432047-36-4
• MF: C₅H₈N₂S
• MW: 128.195419311523
• MDL: MFCD02854206
• CID: 1004407
• PubChem ID: 19896985
• Update Time: 2025-06-08

1-thiazol-2-ylethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Thiazol-2-yl)ethanamine
• 1-(thiazol-2-yl)ethanaMine hydrochloride
• 1-(2-Thiazolyl)ethylaMine
• 2-ThiazoleMethanaMine, a-Methyl-
• 2-ThiazoleMethanaMine, α-Methyl-
• [1-(1,3-Thiazol-2-yl)ethyl]amine dihydrochloride
• 1-(1,3-thiazol-2-yl)ethanamine(SALTDATA: 2HCl)
• 1-(Thiazol-2-yl)ethylamine
• 1-Thiazol-2-yl-ethylamine
• 1-(1,3-thiazol-2-yl)ethanamine
• 1-(1,3-thiazol-2-yl)ethan-1-amine
• 1-Thiazol-2-ylethanamine
• DUOLTCNKKZZNIC-UHFFFAOYSA-N
• BBL100222
• STL553795
• RP19809
• TRA0066059
• AB12719
• 1-thiazol-2-yl-ethylamine, AldrichCPR
• 1-(1,3-Thiazol-2-yl)-1-ethylamine
• 1-(1,3-THIAZOL-2-YL)ETHANAMINE DIHYDROCHLORIDE
• 1-(1,3-Thiazol-2-yl)-1-et
• EN300-70565
• A872733
• PB42815
• Z803082278
• AB66719
• (R)-1-(2-Thiazolyl)ethanamine
• 432047-36-4
• AKOS005175092
• AM100817
• SY382900
• 1-(thiazol-2-yl)ethan-1-amine
• (S)-1-(2-Thiazolyl)ethanamine
• SY382907
• DB-014576
• SY006409
• (1R)-1-(1,3-thiazol-2-yl)ethan-1-amine
• SCHEMBL267683
• CS-W008693
• DS-17254
• (alphaR)-alpha-Methyl-2-thiazolemethanamine
• AB68275
• (1S)-1-(1,3-thiazol-2-yl)ethan-1-amine
• J-505158
• MFCD02854206
• DTXSID30918866
• MFCD13189367
• ALBB-015076
• 1-thiazol-2-ylethanamine

• MDL： MFCD02854206
• Inchi： 1S/C5H8N2S/c1-4(6)5-7-2-3-8-5/h2-4H,6H2,1H3
• InChI Key： DUOLTCNKKZZNIC-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C)N

Computed Properties

• Exact Mass: 128.04100
• Monoisotopic Mass: 128.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: 0.2

Experimental Properties

• Density: 1.172
• Boiling Point: 185 ºC
• Flash Point: 66 ºC
• PSA: 67.15000
• LogP: 1.86310

1-thiazol-2-ylethanamine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD224429)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-thiazol-2-ylethanamine

Comprehensive Overview of 1-Thiazol-2-ylethanamine (CAS No. 432047-36-4): Properties, Applications, and Research Insights

1-Thiazol-2-ylethanamine (CAS No. 432047-36-4) is a specialized organic compound featuring a thiazole ring linked to an ethylamine moiety. This structure endows it with unique chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The compound's molecular formula (C₅H₈N₂S) and structural specificity have spurred investigations into its potential as a bioactive scaffold or intermediate in synthetic chemistry.

Recent trends highlight growing curiosity around heterocyclic compounds like 1-thiazol-2-ylethanamine, driven by their versatility in drug discovery. Searches for "thiazole derivatives in medicine" or "CAS 432047-36-4 applications" reflect this demand. Researchers are particularly intrigued by its potential role in modulating enzyme activity or serving as a ligand in catalytic systems. Its amine functional group further enables derivatization, aligning with the broader shift toward structure-activity relationship (SAR) studies.

From a synthetic standpoint, 1-thiazol-2-ylethanamine exemplifies the convergence of green chemistry principles and high-yield synthesis. Optimized protocols for its production often emphasize atom economy and low-waste processes, addressing environmental concerns. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a topic frequently queried in academic forums.

Beyond the lab, discussions about 432047-36-4 intersect with broader themes like intellectual property in chemical innovation. Patent databases reveal its inclusion in proprietary formulations, underscoring its commercial relevance. Meanwhile, educators leverage its structure to illustrate retrosynthetic analysis, a staple in organic chemistry curricula.

In summary, 1-thiazol-2-ylethanamine (CAS No. 432047-36-4) embodies the dynamic interplay of fundamental research and applied science. Its multifaceted applications—from medicinal chemistry to sustainable synthesis—ensure its continued prominence in scientific discourse.